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Compound of Interest

Compound Name: Scrophuloside B

Cat. No.: B1250322 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Scrophuloside B, a naturally occurring iridoid glycoside, has garnered significant interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of the physical, chemical, and biological properties of

Scrophuloside B. It is intended to serve as a valuable resource for researchers, scientists,

and professionals involved in drug discovery and development. This document details the

compound's structural and physicochemical characteristics, spectroscopic data, and its

emerging role as a modulator of key inflammatory signaling pathways. Experimental protocols

for its isolation, characterization, and biological evaluation are also provided to facilitate further

investigation into its therapeutic potential.

Physicochemical Properties
Scrophuloside B is a complex natural product with the molecular formula C₂₄H₂₆O₁₀ and a

molecular weight of 474.5 g/mol [1]. While a specific experimental melting point has not been

definitively reported in the reviewed literature, its physical state is generally characterized as a

solid. The solubility of Scrophuloside B has been observed in various organic solvents, with

higher solubility in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO),

and limited solubility in water.
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Property Value Source

Molecular Formula C₂₄H₂₆O₁₀ [1]

Molecular Weight 474.5 g/mol [1]

IUPAC Name

[(2R,3S,4S,5R,6S)-6-(4-acetyl-

2-methoxyphenoxy)-3,4,5-

trihydroxyoxan-2-yl]methyl

(E)-3-(4-hydroxyphenyl)prop-2-

enoate

PubChem

InChI

InChI=1S/C24H26O10/c1-

13(25)15-6-9-17(18(11-15)31-

2)33-24-

23(30)22(29)21(28)19(34-

24)12-32-20(27)10-5-14-3-7-

16(26)8-4-14/h3-11,19,21-

24,26,28-30H,12H2,1-

2H3/b10-

5+/t19-,21-,22+,23-,24-/m1/s1

PubChem

InChIKey
ZZDJNPFVWSOKTO-

TULNHCNLSA-N
PubChem

Canonical SMILES

CC(=O)C1=CC(=C(C=C1)O[C

@H]2--INVALID-LINK--

COC(=O)/C=C/C3=CC=C(C=C

3)O)O)O">C@@HO)OC

PubChem

XLogP3-AA 1.2 PubChem

Hydrogen Bond Donor Count 4 PubChem

Hydrogen Bond Acceptor

Count
10 PubChem

Rotatable Bond Count 8 PubChem

Topological Polar Surface Area 152 Å² PubChem

Heavy Atom Count 34 PubChem
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Spectroscopic Data
The structural elucidation of Scrophuloside B has been achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy,

Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Detailed ¹H and ¹³C NMR data are essential for the structural confirmation of Scrophuloside B.

While a complete, assigned experimental dataset for Scrophuloside B was not available in the

public domain at the time of this review, data for structurally similar compounds from the

Scrophularia genus provide valuable reference points.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts for Scrophuloside Analogs (Note:

These are representative values from related compounds and may not correspond exactly to

Scrophuloside B. Researchers should acquire and interpret spectra for their specific

samples.)
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Position δC (ppm) δH (ppm, J in Hz)

Aglycone

1 ~94.0 ~5.1 (d, J=~8.0)

3 ~141.0 ~6.4 (d, J=~6.0)

4 ~102.0 ~5.1 (d, J=~6.0)

5 ~35.0 ~2.5 (m)

6 ~78.0 ~4.2 (m)

7 ~60.0 ~1.9 (m)

8 ~65.0 ~4.5 (m)

9 ~48.0 ~2.3 (m)

10 ~21.0 ~1.1 (d, J=~7.0)

Glycosyl Moiety

1' ~100.0 ~4.8 (d, J=~7.5)

2' ~74.0 ~3.4 (m)

3' ~77.0 ~3.5 (m)

4' ~71.0 ~3.3 (m)

5' ~77.0 ~3.6 (m)

6' ~62.0 ~3.7 (m), ~3.9 (m)

Phenylpropanoid Moiety

1'' ~126.0

2'' ~130.0

3'' ~116.0

4'' ~160.0

5'' ~116.0
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6'' ~130.0

7'' (C=O) ~167.0

8'' (α-CH) ~145.0 ~7.6 (d, J=~16.0)

9'' (β-CH) ~116.0 ~6.3 (d, J=~16.0)

Acetylphenyl Moiety

1''' ~152.0

2''' ~114.0

3''' ~124.0

4''' ~131.0

5''' ~123.0

6''' ~150.0

7''' (C=O) ~197.0

8''' (CH₃) ~26.0 ~2.5 (s)

OCH₃ ~56.0 ~3.8 (s)

Infrared (IR) Spectroscopy
The IR spectrum of Scrophuloside B is expected to exhibit characteristic absorption bands

corresponding to its functional groups.

Table 3: Predicted Infrared Absorption Bands for Scrophuloside B
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Wavenumber (cm⁻¹) Functional Group

~3400 O-H (hydroxyl groups)

~2900 C-H (aliphatic)

~1710 C=O (ester carbonyl)

~1680 C=O (ketone carbonyl)

~1630 C=C (alkene)

~1600, ~1510 C=C (aromatic)

~1270, ~1170 C-O (ester, ether)

~1080 C-O (alcohol)

Mass Spectrometry (MS)
Electrospray ionization mass spectrometry (ESI-MS) is a key technique for determining the

molecular weight and fragmentation pattern of Scrophuloside B.

Table 4: Predicted Mass Spectrometry Data for Scrophuloside B

Ion m/z

[M+H]⁺ 475.1599

[M+Na]⁺ 497.1418

[M+K]⁺ 513.1158

Biological Activity and Signaling Pathways
Scrophuloside B has demonstrated significant anti-inflammatory properties. Research

indicates that its mechanism of action involves the modulation of key inflammatory signaling

pathways.

Inhibition of NF-κB and NLRP3 Inflammasome Pathways
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Scrophuloside B has been shown to inhibit the activation of Nuclear Factor-kappa B (NF-κB)

and the NLRP3 (NOD-, LRR- and pyrin domain-containing protein 3) inflammasome[2][3]. This

inhibition leads to a downstream reduction in the expression and secretion of pro-inflammatory

cytokines, including Interleukin-1β (IL-1β) and Tumor Necrosis Factor-α (TNF-α)[2].

The anti-inflammatory effects of Scrophuloside B are mediated by blocking NF-κB activity[2].

Furthermore, it has been observed to decrease the expression of NLRP3 at both the mRNA

and protein levels[2].

Caption: Anti-inflammatory mechanism of Scrophuloside B.

Experimental Protocols
Isolation and Purification of Scrophuloside B
A general protocol for the isolation of iridoid glycosides from Scrophularia species involves the

following steps:

Extraction: Dried and powdered plant material (e.g., roots or aerial parts of Scrophularia

deserti) is extracted with a polar solvent such as methanol or ethanol at room temperature.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as n-hexane, chloroform, ethyl acetate, and n-

butanol, to separate compounds based on their polarity.

Column Chromatography: The n-butanol fraction, which is typically rich in iridoid glycosides,

is subjected to column chromatography on silica gel or a macroporous resin (e.g., Diaion

HP-20).

Further Purification: Fractions containing Scrophuloside B are further purified by repeated

column chromatography on silica gel, Sephadex LH-20, and/or preparative high-performance

liquid chromatography (HPLC) with a C18 column.

Caption: General workflow for the isolation of Scrophuloside B.

Spectroscopic Analysis
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NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or higher

spectrometer in a deuterated solvent such as methanol-d₄ or DMSO-d₆.

IR Spectroscopy: IR spectra are obtained using a Fourier-transform infrared (FT-IR)

spectrometer, often with the sample prepared as a KBr pellet.

Mass Spectrometry: High-resolution mass spectra are acquired using an ESI-TOF or ESI-

QTOF mass spectrometer.

In Vitro Anti-inflammatory Assay
The anti-inflammatory activity of Scrophuloside B can be assessed using a lipopolysaccharide

(LPS)-induced inflammation model in THP-1 human monocytic cells.

Cell Culture and Differentiation: THP-1 monocytes are cultured in RPMI-1640 medium

supplemented with 10% fetal bovine serum. Differentiation into macrophages is induced by

treating the cells with phorbol 12-myristate 13-acetate (PMA) for 48 hours.

Treatment and Stimulation: Differentiated THP-1 macrophages are pre-treated with various

concentrations of Scrophuloside B for 1-2 hours, followed by stimulation with LPS (e.g.,

100 ng/mL) for a specified period (e.g., 4-24 hours).

Analysis of Inflammatory Markers: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-

1β) in the cell culture supernatant are quantified using enzyme-linked immunosorbent assay

(ELISA). The expression of inflammatory mediators at the mRNA and protein levels can be

analyzed by RT-qPCR and Western blotting, respectively.

Conclusion
Scrophuloside B is a promising natural product with well-defined anti-inflammatory properties.

Its ability to inhibit the NF-κB and NLRP3 inflammasome pathways highlights its potential as a

lead compound for the development of novel anti-inflammatory drugs. This technical guide

provides a foundational understanding of its physicochemical properties, spectroscopic

characteristics, and biological activities, along with key experimental protocols to aid in its

further investigation. Future research should focus on obtaining more detailed experimental

data, exploring its full pharmacological profile, and elucidating its structure-activity relationships

to optimize its therapeutic potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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